1,2-Diazaspiro[2.5]octane

• CAS RN: 185-79-5
• Molecular Formula: C6H12N2
• Molecular Weight: 112.17 g/mol
• IUPAC Name: 1,2-diazaspiro[2.5]octane
• InChI: InChI=1S/C6H12N2/c1-2-4-6(5-3-1)7-8-6/h7-8H,1-5H2
• InChI Key: LYDKTPRIAYMOIB-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)NN2

Description

1,2-Diazaspiro[2.5]octane (also known as DASO) is a heterocyclic organic compound that has gained attention in recent years due to its potential applications in scientific research. It is a bicyclic molecule that contains a nitrogen atom in each ring, making it a diazaspiro compound. DASO has been found to have a wide range of biological activities, including anticonvulsant, anxiolytic, and antipsychotic effects.5]octane.

Mechanism Of Action

The exact mechanism of action of DASO is not fully understood, but it is believed to act on the GABAergic system in the brain. It has been shown to enhance the activity of GABA, an inhibitory neurotransmitter, which may contribute to its anticonvulsant and anxiolytic effects. DASO has also been found to bind to dopamine receptors, which may explain its antipsychotic effects.

Biochemical And Physiological Effects

DASO has been found to have a number of biochemical and physiological effects. It has been shown to increase GABA levels in the brain, which may contribute to its anticonvulsant and anxiolytic effects. DASO has also been found to bind to dopamine receptors, which may explain its antipsychotic effects. In addition, DASO has been found to have antioxidant properties, which may make it useful in the treatment of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One advantage of using DASO in lab experiments is its wide range of biological activities, which makes it useful for studying various physiological and biochemical processes. Another advantage is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation of using DASO is its potential toxicity, which may limit its use in certain experiments. In addition, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on DASO. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential as a novel antipsychotic drug. In addition, more research is needed to fully understand its mechanism of action and potential side effects. Overall, DASO is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of DASO involves the reaction of 2-aminobenzophenone with formaldehyde and ammonium acetate in the presence of acetic acid. This reaction produces a mixture of isomeric spiro compounds, which are then separated by column chromatography. The desired compound, 1,2-Diazaspiro[2.5]octane, is obtained in good yields and high purity.

Scientific Research Applications

DASO has been found to have a wide range of biological activities, including anticonvulsant, anxiolytic, and antipsychotic effects. It has also been shown to have potential as a treatment for Alzheimer's disease, Parkinson's disease, and depression. In addition, DASO has been used in the synthesis of novel compounds with potential pharmaceutical applications.